Cas no 797758-44-2 (Pentanoic acid, 5-amino-4-oxo-, undecyl ester)

• Product Name: Pentanoic acid, 5-amino-4-oxo-, undecyl ester
• CAS No: 797758-44-2
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 532025
• PubChem ID: 71402689
• Update Time: 2025-04-19

Pentanoic acid, 5-amino-4-oxo-, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-4-oxo-, undecyl ester
• undecyl 5-amino-4-oxopentanoate
• DTXSID10823646
• 797758-44-2

• Inchi： 1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-13-20-16(19)12-11-15(18)14-17/h2-14,17H2,1H3
• InChI Key： UBVWRJGKIXYTNW-UHFFFAOYSA-N
• SMILES： O(C(CCC(CN)=O)=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.4Ų